Cas no 60956-25-4 (2-bromo-1,3-dimethyl-4-nitro-benzene)

• Product Name: 2-bromo-1,3-dimethyl-4-nitro-benzene
• CAS No: 60956-25-4
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD11878621
• CID: 1039499
• PubChem ID: 12395905
• Update Time: 2025-04-20

2-bromo-1,3-dimethyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-dimethyl-4-nitrobenzene
• 2-bromo-1,3-dimethyl-4-nitro-benzene
• SCHEMBL61678
• 2,6-Dimethyl-3-nitrobromo Benzene
• MFCD11878621
• AMY28583
• DTXSID70496214
• AKOS016008143
• 3-Bromo-2,4-dimethyl-nitrobenzene
• 2,6-dimethyl-3-nitrobromobenzene
• DS-2654
• 3-bromo-2,4-dimethylnitrobenzene
• CS-0139918
• 1,3-dimethyl-2-bromo-4-nitrobenzene
• CL9286
• KHZIUZUDLBDCMN-UHFFFAOYSA-N
• Benzene, 2-bromo-1,3-dimethyl-4-nitro-
• DB-338145
• 2,6-DIMETHYL-1-BROMO-3-NITROBENZENE
• A868850
• 60956-25-4

• MDL： MFCD11878621
• Inchi： 1S/C8H8BrNO2/c1-5-3-4-7(10(11)12)6(2)8(5)9/h3-4H,1-2H3
• InChI Key： KHZIUZUDLBDCMN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.49730